molecular formula C18H17NO3 B8551078 9H-Xanthene-3-carboxamide, N,N-diethyl-9-oxo- CAS No. 825649-24-9

9H-Xanthene-3-carboxamide, N,N-diethyl-9-oxo-

Cat. No. B8551078
CAS RN: 825649-24-9
M. Wt: 295.3 g/mol
InChI Key: GPQQELNDVHJKHP-UHFFFAOYSA-N
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Description

9H-Xanthene-3-carboxamide, N,N-diethyl-9-oxo- is a useful research compound. Its molecular formula is C18H17NO3 and its molecular weight is 295.3 g/mol. The purity is usually 95%.
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properties

CAS RN

825649-24-9

Product Name

9H-Xanthene-3-carboxamide, N,N-diethyl-9-oxo-

Molecular Formula

C18H17NO3

Molecular Weight

295.3 g/mol

IUPAC Name

N,N-diethyl-9-oxoxanthene-3-carboxamide

InChI

InChI=1S/C18H17NO3/c1-3-19(4-2)18(21)12-9-10-14-16(11-12)22-15-8-6-5-7-13(15)17(14)20/h5-11H,3-4H2,1-2H3

InChI Key

GPQQELNDVHJKHP-UHFFFAOYSA-N

Canonical SMILES

CCN(CC)C(=O)C1=CC2=C(C=C1)C(=O)C3=CC=CC=C3O2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A sample of compound 5a, (13.4 g, 55.6 mmol) was suspended in 220 mL CH2Cl2 and 24.4 mL (330 mmol) of thionyl chloride was added. The mixture was refluxed over 6 h, adding approximately 10 mL of additional thionyl chloride per hour until the reaction became homogeneous. At that time, the thionyl chloride and solvent were removed under vacuum and the remaining residue was diluted with an additional 220 mL CH2Cl2. To the suspension was added 100 mL ice cold 1.5 N NaOH, 100 mL CH2Cl2, and 17 mL (166 mmol) diethyl amine. After stirring for 15 min at room temperature, the phases were separated, and the organic phase was washed with HCl and brine, dried over magnesium sulfate, filtered and concentrated to yield Compound 6a (14.7 g, 49.8 mmol). MS m/z (MH+) 296.
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Synthesis routes and methods II

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Using an adaptation of the method described in Procedure 7, substituting 3-bromo-xanthen-9-one, 3a, for 9-oxo-9H-xanthene-3-carboxylic acid diethylamide, 6a (13.69, 46 mmol) and 3-oxo-8-aza-bicyclo[3.2.1]octane-8-carboxylic acid tert-butyl ester for N-carbethoxynortropinone, the title compound 3-(3-bromo-xanthen-9-ylidene)-8-aza-bicyclo[3.2.1]octane, 1b was obtained. MS m/z (MH+) 368.0/370.0
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